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Compound of Interest

O-Desisobutyl-O-n-propyl!
Compound Name:
Febuxostat

Cat. No.: B1460578

O-Desisobutyl-O-n-propyl Febuxostat Reference
Standard: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, synthesis,
and analytical characterization of the O-Desisobutyl-O-n-propyl Febuxostat reference
standard. This compound is a known impurity of Febuxostat, a potent non-purine selective
inhibitor of xanthine oxidase used in the management of hyperuricemia and gout. The
availability of high-purity reference standards for impurities is critical for the development,
validation, and quality control of analytical methods for active pharmaceutical ingredients
(APIs).

Commercial Availability

The O-Desisobutyl-O-n-propyl Febuxostat reference standard is commercially available from
several specialized suppliers of pharmaceutical impurities and reference materials.
Researchers can procure this standard from vendors such as LGC Standards, Chemicea, and
MedChemExpress.[1] It is typically supplied as a solid with purity specifications suitable for use
as a reference material in analytical assays. The compound is also known by its chemical
name, 2-(3-cyano-4-propoxyphenyl)-4-methylthiazole-5-carboxylic acid, and is sometimes
referred to as Febuxostat Related Compound E.[2][3]
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Physicochemical and Analytical Data

A Certificate of Analysis (CoA) accompanies the reference standard, providing key quantitative
data. While a specific CoA for this compound was not publicly available, the following table
summarizes the typical data provided for such a reference standard, based on available
information for related compounds and supplier specifications.[4][5][6]

Parameter Specification Method

Appearance White to Off-White Solid Visual

Identity Conforms to structure 1H NMR, Mass Spectrometry
Purity (by HPLC) > 95% HPLC

Molecular Formula C15H14N203S

Molecular Weight 302.35 g/mol

CAS Number 1530308-87-2

Storage 2-8°C, protected from light

Experimental Protocols
Synthesis of O-Desisobutyl-O-n-propyl Febuxostat

The synthesis of O-Desisobutyl-O-n-propyl Febuxostat can be achieved by adapting
procedures described for the synthesis of Febuxostat and its process-related impurities. The
following is a representative synthetic protocol based on available literature.

Reaction Scheme:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.synzeal.com/en/febuxostat
https://www.sigmaaldrich.com/SG/en/product/bldpharmatech/bl3h9a1d547c?context=bbe
https://synthinkchemicals.com/product-category/impurities/febuxostat/
https://www.benchchem.com/product/b1460578?utm_src=pdf-body
https://www.benchchem.com/product/b1460578?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1460578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2-(3-cyano-4-hydroxyphenyl)-4-
methylthiazole-5-carboxylic acid

I K2COs, DMF O-alkylation O-Desisobutyl-O-n-propy!
Heat Febuxostat

1-Bromopropane

Sample Preparation

Gccurately weigh reference standara

Dissolve in a suitable diluent
(e.g., Acetonitrile:Water 50:50)
. J
/

HPLC }v&nalysis

anect sample onto HPLC system)

Separation on C18 column

:

UV Detection at 315 nm

-

Data Processing

y

Integrate chromatogram

:

Calculate purity based on
peak area percentage

- J

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1460578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[Purine Metabolism\

Hypoxanthine

- J

Febuxostat Inhibition
(and its impurities)

Click to download full resolution via product page

Xanthine Oxidase

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. O-Desisobutyl-O-n-propyl Febuxostat | CAS No- 1530308-87-2 [chemicea.com]

2. pharmaffiliates.com [pharmatffiliates.com]

3. Febuxostat Related Compound E United States Pharmacopeia (USP) Reference
Standard | Sigma-Aldrich [sigmaaldrich.com]

4. Febuxostat Impurities | SynZeal [synzeal.com]

5. 2-(3-Cyano-4-propoxyphenyl)-4-methylthiazole-5-carboxylic acid | 1530308-87-2
[sigmaaldrich.com]

6. synthinkchemicals.com [synthinkchemicals.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1460578?utm_src=pdf-body-img
https://www.benchchem.com/product/b1460578?utm_src=pdf-custom-synthesis
https://chemicea.com/product/o-desisobutyl-o-n-propyl-febuxostat
https://www.pharmaffiliates.com/en/1530308-87-2-2-3-cyano-4-propoxyphenyl-4-methylthiazole-5-carboxylic-acid-pa060611010.html
https://www.sigmaaldrich.com/HK/zh/product/usp/1269385
https://www.sigmaaldrich.com/HK/zh/product/usp/1269385
https://www.synzeal.com/en/febuxostat
https://www.sigmaaldrich.com/SG/en/product/bldpharmatech/bl3h9a1d547c?context=bbe
https://www.sigmaaldrich.com/SG/en/product/bldpharmatech/bl3h9a1d547c?context=bbe
https://synthinkchemicals.com/product-category/impurities/febuxostat/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1460578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» To cite this document: BenchChem. [Commercial availability of O-Desisobutyl-O-n-propyl
Febuxostat reference standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1460578#commercial-availability-of-o-desisobutyl-o-
n-propyl-febuxostat-reference-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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